Cas no 2228636-27-7 (4-(but-3-yn-1-yl)-2,6-dichloropyridine)

• Product Name: 4-(but-3-yn-1-yl)-2,6-dichloropyridine
• CAS No: 2228636-27-7
• MF: C₉H₇Cl₂N
• MW: 200.064580202103
• CID: 6121378
• PubChem ID: 165884293
• Update Time: 2025-10-16

4-(but-3-yn-1-yl)-2,6-dichloropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-1-yl)-2,6-dichloropyridine
• EN300-1978032
• 2228636-27-7

• Inchi： 1S/C9H7Cl2N/c1-2-3-4-7-5-8(10)12-9(11)6-7/h1,5-6H,3-4H2
• InChI Key： MCYSLMAKQJTVSG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)CCC#C

Computed Properties

• Exact Mass: 198.9955546g/mol
• Monoisotopic Mass: 198.9955546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-(but-3-yn-1-yl)-2,6-dichloropyridine

Comprehensive Overview of 4-(but-3-yn-1-yl)-2,6-dichloropyridine (CAS No. 2228636-27-7): Properties, Applications, and Industry Insights

The compound 4-(but-3-yn-1-yl)-2,6-dichloropyridine (CAS No. 2228636-27-7) is a specialized heterocyclic organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This chlorinated pyridine derivative is characterized by its alkynyl side chain, which provides a reactive handle for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

One of the most notable aspects of 4-(but-3-yn-1-yl)-2,6-dichloropyridine is its role in click chemistry reactions. The presence of the terminal alkyne group allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction widely used in drug discovery and bioconjugation. Researchers are increasingly exploring this compound for the development of targeted therapeutics and biocompatible materials, aligning with the growing demand for precision medicine and advanced biomaterials.

In the agrochemical sector, 4-(but-3-yn-1-yl)-2,6-dichloropyridine serves as a key building block for the synthesis of novel crop protection agents. Its pyridine core is a common motif in many pesticides and herbicides, and the addition of the but-3-yn-1-yl moiety enhances its potential for creating more selective and environmentally friendly formulations. This is particularly relevant as the agricultural industry shifts toward sustainable practices and green chemistry solutions.

The compound's physicochemical properties have also been a subject of study. With a molecular weight of 200.09 g/mol and a dichlorinated pyridine structure, it exhibits moderate polarity and good stability under standard conditions. These characteristics make it suitable for various industrial applications, including the production of specialty chemicals and functional materials. Recent advancements in catalysis and process optimization have further improved the efficiency of its synthesis, reducing costs and environmental impact.

From a commercial perspective, the demand for 4-(but-3-yn-1-yl)-2,6-dichloropyridine is expected to grow, driven by its versatility and the expanding markets for high-performance chemicals. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of research institutions and industrial players. Additionally, the compound's compatibility with automated synthesis platforms positions it as a promising candidate for high-throughput screening and combinatorial chemistry.

In conclusion, 4-(but-3-yn-1-yl)-2,6-dichloropyridine (CAS No. 2228636-27-7) represents a compelling example of how tailored molecular design can address contemporary challenges in multiple industries. Its applications span from drug development to sustainable agriculture, reflecting the compound's adaptability and relevance in a rapidly evolving scientific landscape. As research continues to uncover new uses for this multifunctional intermediate, its importance in both academic and industrial settings is likely to increase.